Cas no 1806838-50-5 (2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806838-50-5
• MF: C₆H₂Br₂F₃N
• MW: 304.889990329742
• CID: 4922300
• PubChem ID: 119001760
• Update Time: 2025-06-08

2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H2Br2F3N/c7-2-1-12-5(8)4(9)3(2)6(10)11/h1,6H
• InChI Key： IKTZEBRYRLPOTE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)F)Br

Computed Properties

• Exact Mass: 304.84856g/mol
• Monoisotopic Mass: 302.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine

Comprehensive Analysis of 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1806838-50-5)

2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1806838-50-5) is a halogenated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and materials science. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in developing novel crop protection agents and biologically active molecules.

The structural features of 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine include two bromine atoms at the 2- and 5-positions, a difluoromethyl group at the 4-position, and a fluorine atom at the 3-position of the pyridine ring. This arrangement contributes to its high reactivity and selectivity, making it a preferred choice for cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and material engineering.

In the context of agrochemical innovation, 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine has been identified as a key building block for developing next-generation pesticides and herbicides. Its ability to enhance the efficacy of active ingredients while minimizing environmental impact aligns with the growing demand for sustainable farming solutions. This trend is particularly relevant as the global agricultural sector faces challenges such as pest resistance and climate change.

From a pharmaceutical perspective, the fluoropyridine core of this compound is of great interest due to its bioisosteric properties, which can improve the metabolic stability and bioavailability of drug candidates. The incorporation of difluoromethyl groups is a strategic approach to modulate the lipophilicity and electronic effects of molecules, a topic frequently searched by medicinal chemists. This has led to its exploration in the design of kinase inhibitors and antiviral agents, addressing unmet medical needs.

The synthesis of 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine typically involves multi-step processes, including halogenation and fluorination reactions. Advanced techniques such as flow chemistry and catalysis have been employed to optimize its production, reflecting the industry's shift toward green chemistry principles. These methods not only improve yield and purity but also reduce waste, a critical consideration for environmentally conscious manufacturing.

In materials science, the compound's ability to act as a precursor for functionalized polymers and electronic materials has been explored. Its halogen-rich structure facilitates the creation of high-performance coatings and conductive films, which are essential for applications in flexible electronics and energy storage. This aligns with the rising interest in smart materials and renewable energy technologies.

Safety and handling of 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine require adherence to standard laboratory protocols, given its reactive nature. Proper storage conditions, such as protection from moisture and light, are crucial to maintain its stability. These precautions are often highlighted in chemical safety databases and material safety data sheets (MSDS), which are frequently referenced by professionals in the field.

The commercial availability of 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine has expanded in recent years, with suppliers offering it in various quantities to meet the needs of research institutions and industrial laboratories. Pricing and purity specifications are commonly searched topics, as they influence procurement decisions. Additionally, the compound's patent landscape and regulatory status are areas of interest for stakeholders aiming to leverage its potential in proprietary applications.

Looking ahead, the versatility of 2,5-Dibromo-4-(difluoromethyl)-3-fluoropyridine positions it as a cornerstone in the development of innovative solutions across multiple industries. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its relevance in modern scientific research. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in shaping future technological advancements.